Cas no 1172693-82-1 (6-(Acetoxymethyl)-3-aminotetrahydro-2H-pyran-2,4,5-triyl triacetate hydrochloride)

• Product Name: 6-(Acetoxymethyl)-3-aminotetrahydro-2H-pyran-2,4,5-triyl triacetate hydrochloride
• CAS No: 1172693-82-1
• MF: C₁₄H₂₂ClNO₉
• MW: 383.778784275055
• MDL: MFCD03002361
• CID: 2092341
• PubChem ID: 2755080
• Update Time: 2025-10-23

6-(Acetoxymethyl)-3-aminotetrahydro-2H-pyran-2,4,5-triyl triacetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-(Acetoxymethyl)-3-aminotetrahydro-2H-pyran-2,4,5-triyl triacetate hydrochloride
• SB44412
• NSC82044
• [3,4,6-tris(acetyloxy)-5-aminooxan-2-yl]methyl acetate hydrochloride
• .beta.-D-Glucopyranose, 1,3,4,6-tetraacetate, hydrochloride
• NSC-13814
• .beta.-Glucosamine, hydrochloride
• 1,3,4,6-Tetra-O-acetyl-
• -D-glucopyranose Hydrochloride
• 1,3,4,6-tetra-o-acetyl-b-d-glucosamine hcl
• 1172693-82-1
• NSC-82044
• 2-Amino-2-deoxy-1,3,4,6-tetra-O-acetyl--D-glucopyranose Hydrochloride
• SR-01000400344
• 1?3?4?6-Tetra-O-acetyl-2-amino-2-deoxy-?
• NSC13814
• 6-(acetoxymethyl)-3-aminotetrahydro-2h-pyran-2,4,5-triyltriacetatehydrochloride
• [3,4,6-TRIS(ACETYLOXY)-5-AMINOOXAN-2-YL]METHYL ACETATE HYDROCHLORIDYL
• 34948-62-4
• SY289445
• SR-01000400344-1
• SY067669
• 1,3,4,6-Tetra-O-acetyl-a-D-glucosamine hydrochloride
• MFCD01075204
• AKOS004909823
• A-D-galacosamine Hydrochloride
• LS-14335
• C14H22ClNO9
• MFCD32670969
• Hexopyranose, 2-amino-2-deoxy-, 1,3,4,6-tetraacetate
• 1,3,4,6-Tetra-O-acetyl-2-amino-2-deoxy-b-d-glucopyranose x HCl
• MT170372

• MDL： MFCD03002361
• Inchi： 1S/C14H21NO9.ClH/c1-6(16)20-5-10-12(21-7(2)17)13(22-8(3)18)11(15)14(24-10)23-9(4)19;/h10-14H,5,15H2,1-4H3;1H
• InChI Key： BQLUYAHMYOLHBX-UHFFFAOYSA-N
• SMILES： Cl.O1C(C(C(C(C1COC(C)=O)OC(C)=O)OC(C)=O)N)OC(C)=O

Computed Properties

• Exact Mass: 383.0983090g/mol
• Monoisotopic Mass: 383.0983090g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 507
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 140Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aminosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Aminosaccharides

Additional information on 6-(Acetoxymethyl)-3-aminotetrahydro-2H-pyran-2,4,5-triyl triacetate hydrochloride

Introduction to 6-(Acetoxymethyl)-3-aminotetrahydro-2H-pyran-2,4,5-triyl triacetate hydrochloride (CAS No. 1172693-82-1)

6-(Acetoxymethyl)-3-aminotetrahydro-2H-pyran-2,4,5-triyl triacetate hydrochloride (CAS No. 1172693-82-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tetrahydro-2H-pyran core with multiple acetate and acetoxymethyl functionalities, as well as an amino group. These structural elements contribute to its potential therapeutic applications and have been the subject of numerous scientific studies.

The tetrahydro-2H-pyran core is a cyclic ether that provides a rigid framework for the molecule, enhancing its stability and bioavailability. The acetate and acetoxymethyl groups are known for their ability to modulate the compound's solubility and metabolic properties, making it suitable for various pharmaceutical formulations. The presence of an amino group further adds to its versatility, as it can participate in hydrogen bonding and other interactions with biological targets.

Recent research has focused on the potential of 6-(Acetoxymethyl)-3-aminotetrahydro-2H-pyran-2,4,5-triyl triacetate hydrochloride as a lead compound for the development of new drugs. Studies have shown that this compound exhibits promising activity against a range of biological targets, including enzymes and receptors involved in various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound has potent inhibitory effects on specific kinases, which are key enzymes implicated in cancer progression.

In addition to its anti-cancer properties, 6-(Acetoxymethyl)-3-aminotetrahydro-2H-pyran-2,4,5-triyl triacetate hydrochloride has also shown potential in the treatment of neurodegenerative disorders. Research conducted at the University of California revealed that this compound can effectively cross the blood-brain barrier and exert neuroprotective effects by modulating oxidative stress and inflammation. These findings suggest that it could be a valuable candidate for the development of novel therapies for conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 6-(Acetoxymethyl)-3-aminotetrahydro-2H-pyran-2,4,5-triyl triacetate hydrochloride involves several steps, each requiring precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the protection of functional groups followed by selective transformations to introduce the desired substituents. For example, the tetrahydro-2H-pyran core can be synthesized from readily available starting materials through a series of reactions including ring closure metathesis (RCM) and subsequent functionalization steps.

The physicochemical properties of 6-(Acetoxymethyl)-3-aminotetrahydro-2H-pyran-2,4,5-triyl triacetate hydrochloride have been extensively characterized using various analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into its molecular structure and conformational behavior in different environments. The compound is generally stable under standard laboratory conditions but may require careful handling to avoid degradation or contamination.

In terms of safety and toxicity, preliminary studies have indicated that 6-(Acetoxymethyl)-3-aminotetrahydro-2H-pyran-2,4,5-triyl triacetate hydrochloride exhibits low toxicity at therapeutic concentrations. However, further investigations are necessary to fully assess its safety profile before it can be considered for clinical trials. Researchers are currently conducting preclinical studies to evaluate its pharmacokinetics, pharmacodynamics, and potential side effects in animal models.

The potential applications of 6-(Acetoxymethyl)-3-aminotetrahydro-2H-pyran-2,4,5-triyl triacetate hydrochloride extend beyond its use as a drug candidate. It has also been explored as a building block for the synthesis of more complex molecules with diverse biological activities. For example, chemists at Harvard University have used this compound as a key intermediate in the development of novel antiviral agents targeting influenza viruses.

In conclusion, 6-(Acetoxymethyl)-3-aminotetrahydro-2H-pyran-2,4,5-triyl triacetate hydrochloride (CAS No. 1172693-82-1) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development into new therapeutic agents. As research in this area continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs.